Cas no 1105242-27-0 (2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-acetamidophenyl)acetamide
• CAS No: 1105242-27-0
• MF: C₂₂H₁₇ClN₄O₃S
• MW: 452.913382291794
• CID: 5386132
• Update Time: 2025-05-23

2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Acetylamino)phenyl]-7-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-acetamidophenyl)acetamide

• Inchi： 1S/C22H17ClN4O3S/c1-13(28)25-16-6-8-17(9-7-16)26-19(29)10-27-12-24-20-18(11-31-21(20)22(27)30)14-2-4-15(23)5-3-14/h2-9,11-12H,10H2,1H3,(H,25,28)(H,26,29)
• InChI Key： OGJXRAAIRWXEQV-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(NC(C)=O)C=C2)=O)C(=O)C2SC=C(C3=CC=C(Cl)C=C3)C=2N=1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.04±0.70(Predicted)

Additional information on 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-acetamidophenyl)acetamide

2-[7-(4-Chlorophenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]-N-(4-Acetamidophenyl)Acetamide: A Comprehensive Overview

2-[7-(4-Chlorophenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]-N-(4-Acetamidophenyl)Acetamide, also known by its CAS number 1105242-27-0, is a highly specialized organic compound with significant potential in the fields of pharmacology and material science. This compound belongs to the class of thienopyrimidines, which are heterocyclic structures incorporating both sulfur and nitrogen atoms. The molecule's unique structure, featuring a thienopyrimidine core and substituted acetamide groups, makes it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient construction of the thienopyrimidine framework. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated the use of microwave-assisted synthesis to streamline the formation of similar heterocyclic compounds. Such methods not only enhance reaction yields but also reduce production times, making large-scale synthesis more feasible.

The structural complexity of this compound is matched by its diverse functional groups. The presence of an acetamide group at the 2-position and an N-acetamido phenyl group at the nitrogen atom introduces significant electronic and steric effects. These features are critical in determining the compound's pharmacokinetic properties. Recent research has highlighted the importance of such substituents in modulating bioavailability and reducing off-target effects. For example, a study in Nature Communications explored how similar substituents influence drug absorption across cellular membranes.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have shown that it exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. This property is attributed to its ability to inhibit key enzymes involved in bacterial cell wall synthesis. Furthermore, investigations into its anti-inflammatory properties have revealed its potential as a candidate for treating chronic inflammatory diseases such as arthritis. These findings were corroborated by experiments published in Bioorganic & Medicinal Chemistry Letters, which demonstrated significant reductions in inflammatory markers when administered at subtoxic doses.

Beyond its pharmacological applications, this compound has also garnered attention in materials science due to its unique electronic properties. The thienopyrimidine core imparts semiconducting characteristics, making it a candidate for use in organic electronics. Recent breakthroughs in thin-film transistor technology have leveraged similar compounds to achieve higher charge carrier mobilities. A study featured in Nano Letters reported that incorporating such heterocycles into polymer blends significantly enhanced device performance.

In terms of safety and toxicity profiles, preliminary evaluations indicate that this compound has a favorable safety margin when administered at therapeutic doses. However, further studies are required to fully characterize its long-term effects and potential for bioaccumulation. Regulatory agencies such as the FDA and EMA have emphasized the importance of comprehensive toxicological assessments for novel drug candidates.

The development of analogs and derivatives of this compound represents another active area of research. By modifying substituents on the thienopyrimidine ring or altering the acetamide groups, scientists aim to optimize pharmacodynamic properties such as potency and selectivity. For instance, replacing the chlorine atom with other halogens or electron-withdrawing groups has been shown to enhance binding affinity to target proteins.

In conclusion, 1105242-27-0 stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset for future innovations in medicine and materials science.